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Compound of Interest

Compound Name: 2-Chloro-4-nitropyridin-3-OL

Cat. No.: B175602

Essential Safety and Handling Guide for 2-Chloro-4-
hitropyridin-3-OL

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2-Chloro-4-nitropyridin-3-OL
(CAS: 15128-85-5) is not readily available. The following guidance is based on the limited
hazard information for the specified compound and supplemented with data from structurally
similar chemicals, such as 2-Chloro-4-nitropyridine and 2-Chloro-4-methyl-3-nitropyridine.
Researchers, scientists, and drug development professionals should handle this chemical with
caution and adhere to rigorous safety protocols.

Hazard Identification and Classification

Based on available GHS classifications, 2-Chloro-4-nitropyridin-3-OL is considered
hazardous.[1][2] The primary hazards associated with this compound and its close analogs are
summarized in the table below.
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Hazard
Classification

2-Chloro-4-
nitropyridin-3-
OL[1][2]

2-Chloro-4-
nitropyridine[3][4]

2-Chloro-4-methyl-
3-nitropyridine[5]

Acute Oral Toxicity

Harmful if swallowed
(H302)

Harmful if swallowed
(H302)

Harmful if swallowed

Harmful in contact

Harmful in contact

Acute Dermal Toxicity Not Classified ) ) ) )
with skin (H312) with skin
Acute Inhalation N Harmful if inhaled May be harmful if
o Not Classified )
Toxicity (H332) inhaled
Skin Causes skin irritation Causes skin irritation

Corrosion/Irritation

(H315)

(H315)

Causes skin irritation

Serious Eye

Damage/Irritation

Causes serious eye
irritation (H319)

Causes serious eye
irritation (H319)

Causes serious eye

irritation

Specific target organ
toxicity (single

exposure)

Not Classified

May cause respiratory
irritation (H335)

May cause respiratory

irritation

Operational Plan: Safe Handling and Storage

Adherence to the following procedures is crucial to minimize exposure and ensure a safe

laboratory environment.

Engineering Controls

o Ventilation: Always handle 2-Chloro-4-nitropyridin-3-OL in a well-ventilated area.[3][6] A

chemical fume hood is strongly recommended to control exposure to dust or vapors.

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[5][6]

Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
dust, preventing serious eye

irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a lab
coat. Consider impervious
clothing if handling larger

quantities.[3]

Prevents skin contact, which

can cause irritation.[3]

Respiratory Protection

A NIOSH-approved respirator
with an appropriate particulate
filter is recommended,

especially if dust is generated.

Minimizes the risk of inhaling

harmful dust or aerosols.

Handling Procedures

» Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the

workspace of any unnecessary items.

» Dispensing: Carefully weigh and dispense the chemical in a designated area, preferably

within a fume hood, to avoid generating dust.

» Work Practices: Avoid all personal contact, including inhalation of dust.[7] Do not eat, drink,
or smoke in the handling area.[3] Wash hands thoroughly after handling the compound.[8]

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

place, away from incompatible materials such as strong oxidizing agents and acids.[3][5][6]

The storage area should be locked up.[3]

Disposal Plan

Proper disposal of 2-Chloro-4-nitropyridin-3-OL and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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o Waste Characterization: All waste containing this chemical must be treated as hazardous
waste.

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. Do not reuse empty containers.

o Disposal Method: Dispose of the chemical and its containers at an approved waste disposal
plant in accordance with local, regional, and national regulations.[3][8][9] Do not release into
the environment.

Emergency Procedures
First-Aid Measures

« If Swallowed: Rinse mouth with water. Call a POISON CENTER or doctor/physician if you
feel unwell.[3][6][9]

« If on Skin: Immediately wash with plenty of soap and water.[8][9] If skin irritation occurs, seek
medical advice/attention.[3] Remove and wash contaminated clothing before reuse.[3]

 If in Eyes: Rinse cautiously with water for several minutes.[3][8] Remove contact lenses, if
present and easy to do. Continue rinsing.[3][8] If eye irritation persists, get medical
advice/attention.[8]

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[3][8]
Call a POISON CENTER or doctor/physician if you feel unwell.[8]

Accidental Release Measures

o Evacuate: Immediately evacuate personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.
o Containment: Prevent further leakage or spillage if it is safe to do so.

o Clean-up: For dry spills, carefully sweep up the material, avoiding dust generation, and place
it in a suitable, labeled container for disposal.[5] For wet spills, absorb with an inert material
and place in a container for disposal.
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o Decontamination: Clean the spill area thoroughly with a suitable solvent.

Workflow for Safe Handling and Disposal of 2-
Chloro-4-nitropyridin-3-OL
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Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of 2-Chloro-4-nitropyridin-3-OL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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